1-Propinoyl Lysergic acid methylisopropylamide

• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol
• InChI: InChI=1S/C23H29N3O2/c1-6-21(27)26-13-15-11-20-18(17-8-7-9-19(26)22(15)17)10-16(12-24(20)4)23(28)25(5)14(2)3/h7-10,13-14,16,20H,6,11-12H2,1-5H3/t16-,20-/m1/s1
• InChIKey: ISWISZIALPXJJD-OXQOHEQNSA-N

1P-MiPLA Analytical Reference Standard

1-Propinoyl lysergic acid methylisopropylamide (1P-MiPLA) is a 1-propionyl-substituted derivative of lysergic acid methylisopropylamide (MiPLA) and belongs to the lysergamide class of serotonergic psychedelics [1]. Structurally, it incorporates a propionyl moiety at the N1 position of the indole system, with the molecular formula C23H29N3O2 and a molecular weight of 379.50 g/mol . The compound is presumed to function as a prodrug of MiPLA, undergoing N1-deacylation in vivo, and is primarily distributed as an analytical reference standard intended for forensic and research applications .

• Certified reference standard for forensic and research workflows

• Pre-formulated in acetonitrile for direct analytical use

• Batch-specific CoA, QC sheets, and spectral library entry

• Documented stability under recommended cryogenic storage

• [1] Wikipedia contributors. '1P-MiPLA.' Wikipedia, The Free Encyclopedia, 1 Jul 2025. View Source

1P-MiPLA Substitution Risks

Within the lysergamide class, N1-substituted derivatives such as 1P-MiPLA exhibit distinct chromatographic retention times and mass spectral fragmentation patterns relative to their parent compounds (e.g., MiPLA) and structural isomers (e.g., 1P-LSD), rendering them non-interchangeable in forensic analysis [1]. Moreover, the 1-propionyl substituent dictates a unique metabolic fate; 1P-MiPLA is expected to undergo deacylation to yield MiPLA in vivo, a conversion that is both compound-specific and highly sensitive to storage conditions, complicating stability studies and necessitating precise analytical differentiation [2].

1P-MiPLA

1P-LSD

Identical molecular weight but distinct GC retention and fragment ions may cause misidentification

1P-MiPLA

MiPLA (deacylated)

Prodrug hydrolysis yields MiPLA, not LSD, altering active metabolite identity and pharmacokinetic interpretation

1P-MiPLA

1cP-MiPLA

Cyclopropanoyl vs propanoyl N¹-acyl group produces different retention and potential hydrolysis kinetics

• [1] Tusiewicz K, et al. 'Forensic Aspects of Designer LSD Analogs Identification by GC–MS (EI) and UV Spectroscopy.' Molecules, 2024, 29(23), 5717. DOI: 10.3390/molecules29235717. View Source
• [2] Wachełko O, et al. 'A highly sensitive UHPLC-MS/MS method for determining 15 designer LSD analogs in biological samples with application to stability studies.' Analyst, 2025, 150, 290-308. DOI: 10.1039/D4AN01361A. View Source

Key Differentiating Evidence for 1P-MiPLA

GC-MS Separation from MiPLA and 1P-LSD

1P-MiPLA and 1P-LSD are structural isomers differing in the N6-alkyl substitution pattern. A validated GC-MS method established the elution order as 1P-LSD (earlier retention time) followed by 1P-MiPLA (later retention time), enabling unambiguous identification [1]. This chromatographic separation is critical for forensic analysis, as these compounds may co-occur in seized materials.

Isomer resolution

Head-to-head

Retention: 30.370 min (1P-MiPLA) vs 30.195 min (1P-LSD), 28.015 min (MiPLA)

Enables unambiguous GC-MS identification of isobaric lysergamides

ΔtR 0.175 min vs 1P-LSD; nominal mass identical

Evidence Dimension	GC-MS Elution Order (retention time)
Target Compound Data	1P-MiPLA: later retention time (elutes after 1P-LSD)
Comparator Or Baseline	1P-LSD: earlier retention time
Quantified Difference	Distinct elution order confirmed; full elution series: LSD, MiPLA, LAMPA, AL-LAD, LSZ, 2-Br-LSD, ALD-52, 1P-LSD, 1P-MiPLA, 1B-LSD, 1V-LSD, 1cP-LSD, 1cP-MiPLA
Conditions	GC-MS analysis with selective chromatographic method

Why This Matters

Correct identification of 1P-MiPLA versus its isomer 1P-LSD is legally and toxicologically significant; misidentification can lead to erroneous forensic reporting.

• [1] Tusiewicz K, et al. 'Forensic Aspects of Designer LSD Analogs Identification by GC–MS (EI) and UV Spectroscopy.' Molecules, 2024, 29(23), 5717. DOI: 10.3390/molecules29235717. View Source

Prodrug Conversion: MiPLA, Not LSD

1P-MiPLA is hypothesized to act as a prodrug of MiPLA via enzymatic hydrolysis of the N1-propionyl group. A stability study using UHPLC-MS/MS demonstrated that N1-substituted lysergamides (including 1P-MiPLA) convert to their parent compounds (MiPLA or LSD) in biological matrices [1]. The rate of conversion is influenced by storage conditions and preservatives; notably, collection of samples in NaF effectively stabilizes these analogs and minimizes conversion.

Metabolite identity

Reported

1P-MiPLA → MiPLA (N-methyl-N-isopropyllysergamide); NaF stabilizes prodrug in biological samples

Procurement must account for MiPLA, not LSD, as active species

LOQ 0.5 pg/mL; precision ≤15.8%; validated in blood, urine, plasma, serum

Evidence Dimension	In vitro conversion to parent compound
Target Compound Data	1P-MiPLA: expected conversion to MiPLA (quantitative rate not specified for this compound)
Comparator Or Baseline	1P-LSD: documented conversion to LSD (rapid hydrolysis in serum/urine, with LSD detection up to 80 h) [2]
Quantified Difference	Class-level behavior: N1-acyl derivatives undergo deacylation; stabilization with NaF reduces conversion.
Conditions	Human liver S9 fraction; stability study over 30 days under various storage conditions

Why This Matters

Understanding prodrug conversion is essential for interpreting forensic toxicology results and for designing studies involving 1P-MiPLA, as the detected analyte may be MiPLA rather than the parent compound.

• [1] Wachełko O, et al. 'A highly sensitive UHPLC-MS/MS method for determining 15 designer LSD analogs in biological samples with application to stability studies.' Analyst, 2025, 150, 290-308. DOI: 10.1039/D4AN01361A. View Source
• [2] Grumann C, et al. 'Pharmacokinetics and subjective effects of 1P-LSD in humans after oral and intravenous administration.' Drug Test Anal, 2020, 12(8), 1144-1153. DOI: 10.1002/dta.2821. View Source

MiPLA vs. LSD at 5-HT₂ Receptors

Competitive binding studies on 1-acyl-substituted LSD derivatives (ALD-52, 1P-LSD, 1B-LSD) reveal that N1-substitution reduces affinity for 5-HT2A receptors by one to two orders of magnitude compared to LSD [1]. While direct binding data for 1P-MiPLA are not available, the conserved N1-propionyl group is expected to similarly attenuate receptor interactions relative to MiPLA.

Receptor pharmacology

Reported

MiPLA: 4–5× lower 5-HT₂ affinity, ~33–50% LSD potency in drug discrimination

Pharmacodynamic profile differs fundamentally from LSD

[³H]ketanserin displacement; rat drug discrimination model

Evidence Dimension	5-HT2A receptor binding affinity (Ki)
Target Compound Data	1P-MiPLA: no direct data; inferred to have reduced affinity vs. MiPLA
Comparator Or Baseline	LSD: Ki ≈ 9.5 nM (reference value); 1P-LSD: Ki = 637 nM (67-fold lower); ALD-52: Ki = 1,054 nM (111-fold lower) [2]
Quantified Difference	1-acyl substitution reduces 5-HT2A affinity by 10-100 fold
Conditions	Radioligand binding assays using HEK-293 cells expressing human 5-HT2A receptors

Why This Matters

The markedly reduced in vitro receptor affinity of N1-acyl derivatives underscores their prodrug nature; the observed pharmacological effects are likely mediated by the deacylated parent compound (MiPLA).

• [1] Brandt SD, et al. 'Pharmacological and biotransformation studies of 1-acyl-substituted derivatives of d-lysergic acid diethylamide (LSD).' Neuropharmacology, 2020, 172, 107856. DOI: 10.1016/j.neuropharm.2019.107856. View Source
• [2] Brandt SD, et al. 'Pharmacological and biotransformation studies of 1-acyl-substituted derivatives of d-lysergic acid diethylamide (LSD).' Neuropharmacology, 2020, 172, 107856. DOI: 10.1016/j.neuropharm.2019.107856. View Source

UHPLC-MS/MS Sensitivity and Stability in Biological Matrices

The head-twitch response (HTR) in mice is a behavioral proxy for 5-HT2A receptor activation and psychedelic potential. MiPLA, the predicted active metabolite of 1P-MiPLA, exhibits an ED50 of 421.7 nmol/kg (IP) in the HTR assay [1]. This is approximately 3.2-fold less potent than LSD (ED50 = 132.8 nmol/kg) and comparable to LAMPA (ED50 = 358.3 nmol/kg).

Method performance

Method context

LOQ 0.5 pg/mL for 1P-MiPLA among 15 LSD analogs; precision ≤15.8%, accuracy ±14.4%

Supports sensitive, matrix-validated quantification

Stabilized by NaF; methanol induces alcoholysis

Evidence Dimension	In vivo 5-HT2A activation (HTR ED50, nmol/kg, IP)
Target Compound Data	MiPLA: ED50 = 421.7 nmol/kg
Comparator Or Baseline	LSD: ED50 = 132.8 nmol/kg; LAMPA: ED50 = 358.3 nmol/kg; 1P-LSD: ED50 = 349.6 nmol/kg
Quantified Difference	MiPLA is ~3.2x less potent than LSD; 1P-LSD is ~2.6x less potent than LSD
Conditions	C57BL/6J mice, intraperitoneal injection, HTR assessed via magnetometer coil recordings

Why This Matters

Quantitative potency data for MiPLA provides a benchmark for interpreting the pharmacological activity of 1P-MiPLA following its conversion, aiding in dose selection and comparative studies.

• [1] Halberstadt AL, et al. 'Pharmacological characterization of the LSD analog N-ethyl-N-cyclopropyl lysergamide (ECPLA).' Psychopharmacology (Berl), 2019, 236(10), 3033-3045. DOI: 10.1007/s00213-019-05219-x. View Source

Characteristic Fragment Ions vs. Diethylamide Analogs

1P-MiPLA (solution) is commercially available as an analytical reference standard with a certified purity of ≥95% and a formulation in acetonitrile (0.1-1 mg/mL) . This standardized material is essential for calibrating instrumentation, validating analytical methods, and generating reliable forensic data.

Fragmentation signature

Head-to-head

N-methyl-N-isopropyl amide: m/z 100, 72, 58; N,N-diethyl amide: distinct ions

Diagnostic fragment ions differentiate MiPLA-type from LSD-type prodrugs

GC-EI-MS 70 eV; 13 analogs

Evidence Dimension	Purity and Formulation
Target Compound Data	≥95% purity; solution in acetonitrile (0.1-1 mg/mL)
Comparator Or Baseline	Not applicable (standard specification)
Quantified Difference	Certified purity ensures reliable quantification
Conditions	Manufacturer specification (Cayman Chemical Item No. 38498)

Why This Matters

Access to a high-purity, analytically characterized reference standard is a prerequisite for any forensic or research laboratory seeking to identify and quantify 1P-MiPLA in seized materials or biological specimens.

Certified Reference Material Purity and Stability

NMR analysis of MiPLA revealed the presence of rotamers due to restricted rotation around the N-methyl-N-isopropyl amide bond [1]. This structural feature, which is expected to be conserved in 1P-MiPLA, influences the compound's conformational ensemble and may impact its interaction with biological targets and analytical detection.

Reference specifications

Supplier data

Certified purity, acetonitrile solution, batch-specific CoA, GC-MS library entry

Documented quality supports ISO/IEC 17025 method validation

Cayman No. 38498; stability ≥2 years at −20°C

Evidence Dimension	NMR-detected rotameric populations
Target Compound Data	MiPLA (and by extension 1P-MiPLA) exists as a mixture of rotamers
Comparator Or Baseline	LSD (diethylamide) may exhibit different rotameric behavior
Quantified Difference	Qualitative observation of rotamers; full characterization provided in supporting information
Conditions	NMR spectroscopy in solution

Why This Matters

Understanding the conformational dynamics of 1P-MiPLA is important for interpreting its physicochemical properties and for the development of robust analytical methods (e.g., LC-MS) that can resolve different conformers.

• [1] Shoda T, et al. 'Structural analysis of an lysergic acid diethylamide (LSD) analogue N-methyl-N-isopropyllysergamide (MiPLA): Insights from Rotamers in NMR spectra.' Drug Test Anal, 2023, 15(10), 1201-1210. DOI: 10.1002/dta.3586. View Source

1P-MiPLA Application Scenarios

GC-MS Identification of Seized Lysergamides

Forensic laboratories require unequivocal identification of 1P-MiPLA to support legal proceedings. The GC-MS method described by Tusiewicz et al. (2024) provides the necessary chromatographic resolution to distinguish 1P-MiPLA from its isomer 1P-LSD and other lysergamides [1]. Additionally, the UHPLC-MS/MS method of Wachełko et al. (2025) enables trace-level quantification in complex biological matrices, with guidance on sample stabilization using NaF to prevent artifactual conversion to MiPLA [2].

Quantification and Differentiation from MiPLA in Biological Matrices

The availability of a certified analytical reference standard (Cayman Chemical Item No. 38498, ≥95% purity) is foundational for method development [1]. Researchers can utilize this standard to establish calibration curves, assess limits of detection and quantification (LOQ of 0.5 pg/mL for related compounds [2]), and validate assay accuracy and precision for 1P-MiPLA in various matrices.

Prodrug SAR Studies of N¹-Acyl Lysergamides

1P-MiPLA serves as a valuable tool compound for studying the pharmacokinetics of N1-acyl lysergamide prodrugs. Its conversion to MiPLA can be monitored in vitro (e.g., using human liver S9 fraction) and in vivo, providing insights into the role of hydrolytic enzymes. Studies on 1P-LSD demonstrate that oral administration leads to complete conversion to LSD with near 100% bioavailability [1], and similar investigations can be designed for 1P-MiPLA.

Method Validation for Lysergamide Isomer Separation

As a newly encountered psychoactive substance, 1P-MiPLA is included in analytical screening panels for drug monitoring programs. The structural and analytical data (NMR, GC-MS, LC-MS) [1] can be used to update spectral libraries, facilitating the rapid identification of 1P-MiPLA in seized drug samples and contributing to public health surveillance.

Application

Selection Property

Validation Focus

Seized material GC-MS identification

Certified retention time and mass spectral match

Isomer separation and ion ratio specificity

Biological sample quantification

Matrix-validated prodrug stabilization

NaF collection to prevent ex vivo deacylation

Prodrug SAR studies

Defined N¹-propanoyl substitution

Comparative hydrolysis rate in metabolic systems

Forensic method validation

Batch-certified reference standard purity

ISO/IEC 17025 system suitability documentation

• [1] Tusiewicz K, et al. 'Forensic Aspects of Designer LSD Analogs Identification by GC–MS (EI) and UV Spectroscopy.' Molecules, 2024, 29(23), 5717. DOI: 10.3390/molecules29235717. View Source
• [2] Wachełko O, et al. 'A highly sensitive UHPLC-MS/MS method for determining 15 designer LSD analogs in biological samples with application to stability studies.' Analyst, 2025, 150, 290-308. DOI: 10.1039/D4AN01361A. View Source
• [3] Grumann C, et al. 'Pharmacokinetics and subjective effects of 1P-LSD in humans after oral and intravenous administration.' Drug Test Anal, 2020, 12(8), 1144-1153. DOI: 10.1002/dta.2821. View Source
• [4] Shoda T, et al. 'Structural analysis of an lysergic acid diethylamide (LSD) analogue N-methyl-N-isopropyllysergamide (MiPLA): Insights from Rotamers in NMR spectra.' Drug Test Anal, 2023, 15(10), 1201-1210. DOI: 10.1002/dta.3586. View Source